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Compound of Interest

Compound Name: Salicylaldoxime

Cat. No.: B6261931 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of

two key reagents for the precise quantification of nickel.

The accurate determination of nickel content is crucial in a multitude of scientific disciplines,

from materials science and environmental monitoring to the development of pharmaceuticals

where nickel may be present as a catalyst or impurity. Gravimetric analysis, a classic and

highly precise analytical technique, relies on the selective precipitation of the analyte from a

solution. For nickel, two organic precipitants have historically been favored: salicylaldoxime
and dimethylglyoxime (DMG). This guide provides an in-depth, objective comparison of these

two reagents, supported by experimental data and detailed protocols, to aid researchers in

selecting the optimal method for their specific analytical needs.
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Parameter Salicylaldoxime Dimethylglyoxime (DMG)

Precipitate Formula Ni(C₇H₆NO₂)₂ Ni(C₄H₇N₂O₂)₂

Molar Mass of Precipitate 331.00 g/mol 288.91 g/mol

Gravimetric Factor for Ni 0.1773 0.2032

Precipitate Color Greenish-yellow Bright red

Optimal pH for Precipitation 3.3 5 - 9

Common Interferences Iron (III), Copper (II)
Iron (III), Chromium (III),

Cobalt (II)

Key Advantages

Can be used for selective

precipitation of copper by pH

adjustment.

Highly selective for nickel in

the specified pH range,

especially with masking

agents. Forms a well-defined

crystalline precipitate.

Key Disadvantages

Less selective for nickel

compared to DMG. Iron (III)

interference is significant.

The precipitate is bulky, which

can make handling and

filtration more challenging.

Cobalt forms a soluble

complex and can interfere if

present in high concentrations.

Chemical Reactions and Structures
The reaction of nickel(II) ions with both salicylaldoxime and dimethylglyoxime results in the

formation of stable, insoluble chelate complexes.

Salicylaldoxime Reaction:
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Nickel(II) reacts with two molecules of salicylaldoxime.

Dimethylglyoxime Reaction:
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Nickel(II) reacts with two molecules of dimethylglyoxime.

Experimental Protocols
Below are detailed experimental protocols for the gravimetric determination of nickel using both

salicylaldoxime and dimethylglyoxime.

Gravimetric Determination of Nickel using
Salicylaldoxime

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b6261931?utm_src=pdf-body-img
https://www.benchchem.com/product/b6261931?utm_src=pdf-body
https://www.benchchem.com/product/b6261931?utm_src=pdf-body-img
https://www.benchchem.com/product/b6261931?utm_src=pdf-body
https://www.benchchem.com/product/b6261931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6261931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is based on established chemical principles for the precipitation of nickel

salicylaldoximate.

1. Sample Preparation:

Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable

acid (e.g., dilute nitric acid).

Dilute the solution to approximately 200 mL with distilled water in a 400 mL beaker.

2. pH Adjustment and Precipitation:

If copper is present, first precipitate it by adjusting the pH to 2.6 with acetic acid. Filter off the

copper salicylaldoximate precipitate.

To the filtrate (or the initial solution if copper is absent), carefully add a 1% solution of

salicylaldoxime in ethanol with constant stirring.

Adjust the pH of the solution to 3.3 by the slow addition of a dilute ammonia solution. The

formation of a greenish-yellow precipitate of nickel salicylaldoximate will occur.

3. Digestion of the Precipitate:

Gently heat the solution with the precipitate to about 60-70 °C for 30 minutes. This process,

known as digestion, promotes the formation of larger, more easily filterable crystals.

4. Filtration and Washing:

Allow the precipitate to cool and settle.

Filter the precipitate through a pre-weighed sintered glass crucible (porosity 3 or 4).

Wash the precipitate several times with cold distilled water to remove any soluble impurities.

5. Drying and Weighing:

Dry the crucible and precipitate in an oven at 110-120 °C to a constant weight.
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Cool the crucible in a desiccator before each weighing.

The weight of the nickel is calculated from the weight of the Ni(C₇H₆NO₂)₂ precipitate using

the gravimetric factor.

Gravimetric Determination of Nickel using
Dimethylglyoxime
This is a widely adopted and reliable method for nickel analysis.[1][2]

1. Sample Preparation:

Accurately weigh a sample containing nickel and dissolve it in a minimal amount of dilute

nitric acid.

Dilute the solution to about 200 mL with distilled water in a 400 mL beaker.

2. Masking of Interfering Ions:

If interfering ions such as iron(III) or chromium(III) are present, add a solution of tartaric acid

or citric acid to form stable, soluble complexes with these ions, preventing their precipitation.

[3]

3. Precipitation:

Heat the solution to 60-80 °C.

Add a 1% alcoholic solution of dimethylglyoxime in slight excess with constant stirring.

Slowly add dilute ammonia solution dropwise while stirring until the solution is slightly

alkaline (pH 7-9). A voluminous, bright red precipitate of nickel dimethylglyoximate will form.

4. Digestion of the Precipitate:

Digest the precipitate by keeping the solution hot (60-80 °C) for 30-60 minutes. This helps to

ensure complete precipitation and improves the filterability of the precipitate.

5. Filtration and Washing:
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Allow the solution to cool to room temperature.

Filter the precipitate through a pre-weighed sintered glass crucible (porosity 3 or 4).

Wash the precipitate thoroughly with cold distilled water.

6. Drying and Weighing:

Dry the crucible containing the precipitate in an oven at 110-120 °C to a constant weight.

Cool the crucible in a desiccator before each weighing.

Calculate the weight of nickel from the weight of the Ni(C₄H₇N₂O₂)₂ precipitate using the

appropriate gravimetric factor.

Experimental Workflow Diagrams
The following diagrams illustrate the logical flow of the gravimetric analysis procedures.
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Workflow for Nickel Analysis using Salicylaldoxime.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b6261931?utm_src=pdf-body-img
https://www.benchchem.com/product/b6261931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6261931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Dissolution

Addition of Masking Agent (e.g., Tartaric Acid)

Heating to 60-80°C

Addition of Dimethylglyoxime

Addition of Ammonia (pH 7-9)

Precipitation of Ni(C₄H₇N₂O₂)₂

Digestion (60-80°C)

Filtration

Washing with Cold Water

Drying (110-120°C)

Weighing

Calculation of Ni Content

Click to download full resolution via product page

Workflow for Nickel Analysis using Dimethylglyoxime.
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Conclusion
Both salicylaldoxime and dimethylglyoxime are effective reagents for the gravimetric

determination of nickel. The choice between them hinges on the specific requirements of the

analysis.

Dimethylglyoxime is generally the superior choice for routine and high-precision nickel analysis

due to its high selectivity in a convenient pH range and the formation of a well-defined

crystalline precipitate. The primary drawback is the bulky nature of the precipitate, which

necessitates careful handling.

Salicylaldoxime offers the advantage of allowing for the sequential precipitation of copper and

nickel by careful pH control. However, it is less selective for nickel, and the interference from

iron(III) can be a significant issue that must be addressed.

For researchers and professionals in drug development, where accuracy and reliability are

paramount, the dimethylglyoxime method is often preferred. However, in specific analytical

scenarios, such as the analysis of copper-nickel alloys, the salicylaldoxime method can be a

valuable tool. A thorough understanding of the sample matrix and potential interferences is

essential for selecting the appropriate reagent and ensuring the accuracy of the results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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